Methyl 3-(4-fluoro-3-methylphenyl)propanoate

• Molecular Formula: C11H13FO2
• Molecular Weight: 196.22 g/mol
• IUPAC Name: methyl 3-(4-fluoro-3-methylphenyl)propanoate
• InChI: InChI=1S/C11H13FO2/c1-8-7-9(3-5-10(8)12)4-6-11(13)14-2/h3,5,7H,4,6H2,1-2H3
• InChI Key: DITYTTHPYUDEKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)OC)F

Description

Methyl 3-(4-fluoro-3-methylphenyl)propanoate is a useful research compound. Its molecular formula is C11H13FO2 and its molecular weight is 196.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(E)-Methyl 3-(4-fluoro-3-methylphenyl)acrylate (1.3 g, 6.7 mmol) was dissolved into 58 mL MeOH and to it added 10% Pd/C (750 mg). The solution was saturated with H2 and then stirred for 3 h at room temperature under an atmosphere of hydrogen balloon. The mixture was filtered through a bed of Celite and rinsed with ethyl acetate. The solvent was removed under reduced pressure and the crude product used directly in the next step without further purification.